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Compound of Interest

Compound Name: Ethyl violet

Cat. No.: B7797942 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation of Ethyl Violet staining

solutions for use in various microscopy applications. Ethyl violet is a basic triphenylmethane

dye that binds to acidic cellular components, such as nucleic acids, staining them a violet color.

It is utilized in histology and bacteriology to enhance the contrast of tissues and cells.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Ethyl Violet is presented in the table

below for easy reference when preparing solutions and for safety considerations.
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Property Value

Synonyms Basic Violet 4, C.I. 42600

Chemical Formula C₃₁H₄₂N₃Cl

Molecular Weight 492.14 g/mol [1]

Appearance Dark brown to olive-green powder[1]

Solubility in Water 10 mg/mL[2][3]

Solubility in Ethanol Soluble[4]

Absorption Maximum (λmax) 594-597 nm

Experimental Protocols
Below are detailed protocols for the preparation of both aqueous and alcoholic stock solutions

of Ethyl Violet, as well as a working solution for general staining purposes.

Protocol 1: Preparation of 1% (w/v) Aqueous Ethyl Violet
Stock Solution
This protocol outlines the preparation of a simple aqueous solution of Ethyl Violet.

Materials:

Ethyl Violet powder (C.I. 42600)

Distilled or deionized water

Glass beaker

Magnetic stirrer and stir bar

Graduated cylinder

Weighing paper/boat
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Spatula

Filter paper (e.g., Whatman No. 1)

Funnel

Storage bottle (amber glass recommended)

Procedure:

Weigh out 1.0 g of Ethyl Violet powder using a clean spatula and weighing paper.

Measure 100 mL of distilled or deionized water using a graduated cylinder.

Pour the water into a glass beaker and add a magnetic stir bar.

Place the beaker on a magnetic stirrer and begin stirring to create a vortex.

Gradually add the weighed Ethyl Violet powder to the stirring water.

Continue stirring until the powder is completely dissolved. This may take some time. Gentle

heating (to no more than 50°C) can aid dissolution but is not always necessary.

Once dissolved, turn off the stirrer and remove the stir bar.

Filter the solution through filter paper to remove any undissolved particles or impurities.

Transfer the filtered solution to a clearly labeled amber glass bottle for storage.

Store the solution at room temperature (15-25°C) in a dark place to protect it from light. The

solution is stable for an extended period, but it is good practice to check for precipitation

before each use.

Protocol 2: Preparation of 1% (w/v) Alcoholic Ethyl
Violet Stock Solution
This protocol describes the preparation of an ethanolic solution of Ethyl Violet, which may offer

better solubility and stability.
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Materials:

Ethyl Violet powder (C.I. 42600)

95% Ethanol

Glass beaker

Magnetic stirrer and stir bar

Graduated cylinder

Weighing paper/boat

Spatula

Filter paper

Funnel

Storage bottle (amber glass recommended)

Procedure:

Weigh out 1.0 g of Ethyl Violet powder.

Measure 100 mL of 95% ethanol.

In a glass beaker with a magnetic stir bar, add the ethanol.

While stirring, slowly add the Ethyl Violet powder.

Stir until the dye is fully dissolved. Ethyl Violet is readily soluble in ethanol, so this should be

a relatively quick process.

Filter the solution to remove any particulate matter.

Store the solution in a labeled amber glass bottle at room temperature, away from light and

sources of ignition.
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Protocol 3: Preparation of a General-Purpose Working
Staining Solution
This protocol details the dilution of the stock solution to a typical working concentration for

general histological and cytological staining.

Materials:

1% Ethyl Violet Stock Solution (aqueous or alcoholic)

Distilled or deionized water

Glacial acetic acid (optional, for enhancing nuclear staining)

Graduated cylinders

Storage bottle

Procedure:

To prepare a 0.1% working solution, mix 10 mL of the 1% Ethyl Violet stock solution with 90

mL of distilled or deionized water.

For enhanced nuclear staining, 1 mL of glacial acetic acid can be added to the 100 mL of

working solution.

Mix the solution thoroughly.

The working solution should be prepared fresh as needed for best results, although it can be

stored for a few weeks in a tightly sealed container.

Visualizing the Workflow
The following diagram illustrates the general workflow for preparing an Ethyl Violet staining

solution.
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Solution Preparation

Working Solution

Weigh Ethyl Violet Powder

Dissolve Powder in Solvent with Stirring

Measure Solvent (Water or Ethanol)

Filter Solution Store 1% Stock Solution Dilute Stock Solution
Prepare Fresh

Use for Staining

Click to download full resolution via product page

Workflow for Ethyl Violet Staining Solution Preparation.

Applications in Microscopy
Ethyl Violet is a versatile stain with several applications in microscopy:

General Histology: It can be used as a counterstain to visualize cell nuclei and cytoplasm.

Bacteriology: While less common than Crystal Violet, it can be used in Gram staining

procedures to differentiate between Gram-positive and Gram-negative bacteria.

Specific Tissue Staining: It has been used to stain pancreatic tissue and elastin fibers.

Amyloid Staining: In some protocols, it can be used for the detection of amyloid deposits in

tissues.

Safety Precautions
Ethyl Violet is harmful if swallowed and can cause serious eye damage.

It is advisable to wear appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat, when handling the powder and solutions.

Work in a well-ventilated area or under a fume hood.
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Store the dye and its solutions away from incompatible materials such as strong oxidizing

agents.

Dispose of the waste according to local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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